(5-Fluoro-6-methylpyridin-2-yl)methanol
Overview
Description
“(5-Fluoro-6-methylpyridin-2-yl)methanol” is a chemical compound with the molecular formula C7H8FNO . It has a molecular weight of 141.15 and is a liquid at room temperature . The compound is also known by its IUPAC name, (6-fluoro-5-methylpyridin-2-yl)methanol .
Molecular Structure Analysis
The InChI code for “(5-Fluoro-6-methylpyridin-2-yl)methanol” is 1S/C7H8FNO/c1-5-2-3-6(4-10)9-7(5)8/h2-3,10H,4H2,1H3 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“(5-Fluoro-6-methylpyridin-2-yl)methanol” is a liquid at room temperature . It has a molecular weight of 141.15 and a molecular formula of C7H8FNO .Scientific Research Applications
Neuroimaging in Alzheimer’s Research
This compound has been utilized in the development of novel positron emission tomography (PET) imaging tracers, such as JNJ-64326067 . These tracers are designed to bind to tau proteins, which are implicated in Alzheimer’s disease, allowing for the visualization and progression tracking of neurodegenerative diseases.
Metabolic Studies in Drug Development
The metabolism of related compounds has been studied in human liver cytosol, providing insights into the metabolic pathways and potential interactions with drugs . This is crucial for understanding the pharmacokinetics of new therapeutic agents.
Synthesis of Quinolinyl-Pyrazoles
Quinolinyl-pyrazoles, which have significant pharmacological potential, can be synthesized using derivatives of (5-Fluoro-6-methylpyridin-2-yl)methanol. These compounds have been explored for their efficacy against various health threats .
Chemical Reagent in Organic Synthesis
As a chemical reagent, this compound is used in organic synthesis, particularly in the formation of complex molecules for pharmaceutical applications. It serves as a building block in constructing larger, more complex chemical structures .
Enzyme Inhibition Studies
The compound’s interaction with enzymes, such as aldehyde oxidase, has been studied to understand its inhibitory effects. This is important for the design of enzyme inhibitors that can be used as therapeutic agents .
Autoradiography in Brain Tissue Analysis
Autoradiography experiments with related fluorinated compounds on human brain slices have been conducted to study the distribution and localization of drugs within the brain, which is vital for CNS-targeted therapies .
Receptor Profiling for Drug Discovery
The compound has been used in receptor profiling studies to determine its affinity and selectivity towards various biological targets. This information is essential for the rational design of drugs with specific therapeutic effects .
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
(5-fluoro-6-methylpyridin-2-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNO/c1-5-7(8)3-2-6(4-10)9-5/h2-3,10H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDBRQNSELBRUBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)CO)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40741829 |
Source
|
| Record name | (5-Fluoro-6-methylpyridin-2-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40741829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1283717-69-0 |
Source
|
| Record name | (5-Fluoro-6-methylpyridin-2-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40741829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Bromo-2,3-dihydro-1H-pyrrolo[3,2-C]pyridine](/img/structure/B599103.png)
